Cas no 2680719-86-0 (6-Acetamidoisoquinoline-1-carboxylic acid)

• Product Name: 6-Acetamidoisoquinoline-1-carboxylic acid
• CAS No: 2680719-86-0
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• CID: 5647132
• PubChem ID: 165919277
• Update Time: 2025-11-05

6-Acetamidoisoquinoline-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28275477
• 2680719-86-0
• 6-acetamidoisoquinoline-1-carboxylic acid
• 6-Acetamidoisoquinoline-1-carboxylic acid

• Inchi： 1S/C12H10N2O3/c1-7(15)14-9-2-3-10-8(6-9)4-5-13-11(10)12(16)17/h2-6H,1H3,(H,14,15)(H,16,17)
• InChI Key： HQGORXHJZGBYFN-UHFFFAOYSA-N
• SMILES： OC(C1C2C=CC(=CC=2C=CN=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 230.06914219g/mol
• Monoisotopic Mass: 230.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 79.3Ų

Additional information on 6-Acetamidoisoquinoline-1-carboxylic acid

Research Brief on 6-Acetamidoisoquinoline-1-carboxylic acid (CAS: 2680719-86-0): Recent Advances and Applications

6-Acetamidoisoquinoline-1-carboxylic acid (CAS: 2680719-86-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 6-Acetamidoisoquinoline-1-carboxylic acid as a building block for the synthesis of isoquinoline-based inhibitors targeting protein kinases. The study demonstrated that derivatives of this compound exhibit promising inhibitory activity against specific kinase isoforms implicated in cancer and inflammatory diseases. The researchers employed a combination of computational modeling and in vitro assays to optimize the compound's structure for enhanced binding affinity and selectivity.

In another recent investigation, researchers explored the compound's utility in the development of fluorescent probes for imaging applications. A team from the University of Cambridge reported in Chemical Communications that 6-Acetamidoisoquinoline-1-carboxylic acid can be functionalized to create turn-on fluorescent sensors for detecting metal ions in biological systems. This application leverages the compound's inherent photophysical properties and its ability to chelate metal ions, making it a valuable tool for studying metal homeostasis in cells.

The synthetic accessibility of 6-Acetamidoisoquinoline-1-carboxylic acid has also been a focus of recent research. A 2024 paper in Organic Letters described an improved, scalable synthesis route for this compound, achieving higher yields and purity compared to previous methods. The new protocol utilizes a palladium-catalyzed coupling reaction, followed by selective acetylation, which reduces the number of steps and minimizes the formation of byproducts. This advancement is particularly relevant for industrial-scale production of the compound and its derivatives.

From a pharmacological perspective, preliminary studies have indicated that 6-Acetamidoisoquinoline-1-carboxylic acid may possess intrinsic biological activity beyond its role as a synthetic intermediate. Screening assays conducted by a multinational pharmaceutical company revealed moderate activity against certain bacterial strains, suggesting potential applications in antimicrobial drug development. However, further structure-activity relationship studies are needed to fully explore this possibility.

In conclusion, 6-Acetamidoisoquinoline-1-carboxylic acid (CAS: 2680719-86-0) represents a versatile scaffold with multiple applications in medicinal chemistry and chemical biology. Recent research has expanded our understanding of its synthetic routes, biological activities, and potential utility in drug discovery and diagnostic tools. As investigations continue, this compound is likely to play an increasingly important role in the development of novel therapeutic agents and research tools.